Cas no 2228442-49-5 (1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine)

• Product Name: 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228442-49-5
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6568714
• PubChem ID: 165634657
• Update Time: 2025-06-09

1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine
• [1-(2-chloro-5-nitrophenyl)cyclopropyl]methanamine
• 2228442-49-5
• EN300-1979528

• Inchi： 1S/C10H11ClN2O2/c11-9-2-1-7(13(14)15)5-8(9)10(6-12)3-4-10/h1-2,5H,3-4,6,12H2
• InChI Key： UHKJIUKNILVMAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine

1-(2-Chloro-5-nitrophenyl)cyclopropylmethanamine: A Comprehensive Overview

1-(2-Chloro-5-nitrophenyl)cyclopropylmethanamine (CAS No. 2228442-49-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research and materials science. This compound is characterized by its cyclopropylmethanamine moiety attached to a 2-chloro-5-nitrophenyl group, which imparts distinct chemical and biological properties.

The synthesis of 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the cyclopropyl ring, the introduction of the chloro and nitro substituents, and the final coupling reaction to form the target compound. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and ecological impact of production.

In terms of its physical properties, 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine is a solid at room temperature with a well-defined melting point. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques and biological assays.

The chemical stability of 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine is an important consideration for its storage and handling. The compound is stable under normal laboratory conditions but should be protected from moisture and light to prevent degradation. Additionally, it is advisable to store the compound in airtight containers at a controlled temperature to ensure long-term stability.

In the realm of pharmaceutical research, 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are involved in various disease pathways. Recent studies have explored its potential as an inhibitor of key enzymes in cancer metabolism and as a modulator of neurotransmitter systems in neurological disorders.

Clinical trials involving derivatives of 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine have demonstrated promising results in preclinical models. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity against multiple cancer cell lines, including breast cancer and colorectal cancer. The mechanism of action was attributed to its ability to inhibit the activity of specific kinases involved in cell proliferation and survival.

Beyond its pharmaceutical applications, 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of functional materials with applications in electronics and energy storage. For example, researchers at the University of California have developed novel polymers incorporating this compound that exhibit enhanced conductivity and stability under harsh conditions.

The environmental impact of compounds like 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine is another area of active research. While the compound itself is not classified as hazardous, its production and disposal must be managed carefully to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to optimize synthetic routes and reduce waste generation.

In conclusion, 1-(2-chloro-5-nitrophenyl)cyclopropylmethanamine (CAS No. 2228442-49-5) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and beyond. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.